N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide

• IUPAC Name: N-[(E)-1-(2,5-dimethylfuran-3-yl)ethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C14H15N3O2/c1-9-7-13(11(3)19-9)10(2)16-17-14(18)12-5-4-6-15-8-12/h4-8H,1-3H3,(H,17,18)/b16-10+
• InChI Key: QRJFXSZUTPZRDO-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=NNC(=O)C2=CN=CC=C2)C
• Isomeric SMILES: CC1=CC(=C(O1)C)/C(=N/NC(=O)C2=CN=CC=C2)/C
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide, also known as DMFH-NH, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide exerts its effects through multiple mechanisms of action. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide also has a neuroprotective effect by reducing the production of amyloid-beta and tau proteins, which are associated with the development of Alzheimer's and Parkinson's diseases.
Biochemical and Physiological Effects:
N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide has been shown to have significant biochemical and physiological effects. In vitro studies have demonstrated that N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide can reduce the production of reactive oxygen species and increase the activity of antioxidant enzymes. In vivo studies have shown that N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal models. However, N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide has limitations in terms of its solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide. One area of interest is its potential use in treating neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration method for N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide in these conditions. Another area of interest is its potential use in combination with other drugs for cancer treatment. Finally, more research is needed to determine the long-term safety and efficacy of N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide in humans.

Synthesis Methods

N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide can be synthesized through a reaction between 2,5-dimethyl-3-furoic acid hydrazide and 2-acetylpyridine. The reaction is catalyzed by p-toluenesulfonic acid and occurs under reflux in ethanol. The resulting product is a yellow crystalline solid with a melting point of 217-219°C.

Scientific Research Applications

N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide has been studied for its potential therapeutic applications in various scientific research areas. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N'-[1-(2,5-dimethyl-3-furyl)ethylidene]nicotinohydrazide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.